molecular formula C12H18BrN3O2 B6169801 tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate CAS No. 2416242-85-6

tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate

Cat. No. B6169801
CAS RN: 2416242-85-6
M. Wt: 316.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate” is an organic compound. It is a derivative of imidazo[1,2-a]pyridine, which is a type of nitrogen-containing heterocycle . The compound features a tert-butyl group attached to a bromide substituent .


Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring fused with an imidazole ring, a bromine atom at the 3-position, and a tert-butyl carbamate group attached to the nitrogen atom at the 2-position .


Chemical Reactions Analysis

As a brominated compound, it may undergo various substitution reactions. The carbamate group could potentially be hydrolyzed under acidic or basic conditions .


Physical And Chemical Properties Analysis

The compound is likely to be a solid under standard conditions. It has a molecular weight of 302.17 g/mol . The predicted boiling point is 363.8±42.0 °C .

Mechanism of Action

The exact mechanism of action of this compound is not clear from the available information. It could potentially interact with biological targets through the imidazo[1,2-a]pyridine moiety .

Future Directions

The imidazo[1,2-a]pyridine core is a motif found in various bioactive compounds, suggesting that this compound could have potential applications in medicinal chemistry . Further studies could explore its biological activity and potential uses.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate involves the reaction of tert-butyl carbamate with 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine in the presence of a suitable base.", "Starting Materials": [ "tert-butyl carbamate", "3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine", "Suitable base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent (e.g. dichloromethane) and add the suitable base.", "Step 2: Add 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate as a white solid." ] }

CAS RN

2416242-85-6

Product Name

tert-butyl N-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}carbamate

Molecular Formula

C12H18BrN3O2

Molecular Weight

316.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.